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Compound of Interest

Compound Name: 2,6-Diethylbenzaldehyde
Cat. No.: B8736468
Get Quote

CAS: 17920-83-1 | Formula: C11H140 | Mol. Weight: 162.23 g/mol

Part 1: Executive Technical Summary

The Steric Imperative: 2,6-Diethylbenzaldehyde is not merely a generic aromatic aldehyde; it
is a sterically congested electrophile. The presence of ethyl groups at the ortho positions
creates a significant "picket fence" around the carbonyl carbon.

Implications for Researchers:

+ Reactivity: Nucleophilic attacks (e.g., Grignard additions, Schiff base formation) will be
kinetically slower than with unsubstituted benzaldehyde, often requiring higher temperatures
or specific Lewis acid catalysts.

« Stability: While steric bulk retards the rate of autoxidation to 2,6-diethylbenzoic acid, it does
not eliminate it. Commercial samples frequently contain 1-5% acid impurity, necessitating
purification (distillation or column chromatography) prior to sensitive catalytic ligand
synthesis.
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o Safety: The primary physiological hazards are irritation (mucosal/cutaneous) and potential
sensitization, typical of lipophilic aldehydes.

Part 2: Physicochemical Profile & Purity

Data aggregated from experimental values and read-across structural analogs (2,6-
dimethylbenzaldehyde).

Property Value | Description Technical Context

. o Darkens upon oxidation/UV
Physical State Clear to pale yellow liquid
exposure.

High boiling point at atm

pressure (~245°C predicted).
Boiling Point 115-117 °C @ 10 mmHg Distillation under vacuum is

mandatory to prevent thermal

decomposition.

Slightly less dense than water;
Density 0.985 £ 0.05 g/cm3 phase separates in agueous

workups.

Class 11IB Combustible Liquid.
Flash Point > 95 °C (Closed Cup) High energy ignition source

required.

Lipophilicity (LogP ~3.5)
Solubili Soluble: DCM, THF, facilitates cell membrane
olubili
Y Toluenelnsoluble: Water penetration, increasing contact

dermatitis risk.

Olfactory Fatigue Risk: High.
Odor Pungent, sweet-aromatic Do not rely on smell for
exposure detection.[1][2]

Part 3: Hazard Identification (GHS Framework)

Classification based on Structure-Activity Relationship (SAR) and read-across from CAS 1123-
56-4.
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Mechanistic Hazard Assessment

o Skin/Eye Irritation (H315, H319): The aldehyde moiety reacts with protein amines (Schiff
base formation) in dermal tissue, causing inflammation. The lipophilic ethyl chains enhance
skin absorption.

e Respiratory Irritation (H335): Inhalation of mist/vapor triggers mucosal irritation.

o Sensitization (Skin): Aldehydes are structural alerts for sensitization. While steric hindrance
reduces hapten formation rates, treat as a potential sensitizer.

GHS Label Elements:

» Signal Word: WARNING

e Pictogram: Exclamation Mark (GHS07)
Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[4][5][6]

o H335: May cause respiratory irritation.[3][5][6]

Part 4: Handling & Storage Protocols

Goal: Prevent autoxidation and exposure.

Protocol A: Inert Atmosphere Handling (Recommended)

Because this compound is often used to synthesize sensitive diimine ligands for polymerization
catalysts (e.g., Brookhart-type catalysts), oxygen exclusion is critical for yield, not just safety.

o Storage: Store under Argon or Nitrogen atmosphere.

o Seal: Use Teflon-lined septa or glass stoppers with grease. Rubber septa absorb organic
vapors and degrade.
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o Transfer: Syringe transfer is preferred over pouring to minimize headspace exposure.

Protocol B: Purification of Oxidized Samples

If the liquid appears cloudy or has white solid precipitates (benzoic acid derivative):
» Dissolution: Dissolve crude material in Hexane/EtOAc (9:1).

e Wash: Wash with 10% NaHCOs (aq). The base deprotonates the acid impurity (forming
water-soluble benzoate), while the sterically hindered aldehyde remains in the organic layer.

» Dry/Concentrate: Dry over MgSOa4 and concentrate in vacuo.

Diagram 1: Autoxidation & Degradation Pathway

Visualizing why air-free storage is necessary.

Safety Note

explosive in concentrated forms.
Store cool.
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Figure 1: Radical-chain autoxidation mechanism. The formation of solid acid impurity indicates
compromised quality.

Part 5: Emergency Response & Toxicology
Toxicology (Read-Across Analysis)

Specific toxicological data for the diethyl variant is sparse. The following is derived from the
dimethyl analog (CAS 1123-56-4).

» Acute Oral Toxicity: Predicted LD50 > 2000 mg/kg (Rat). Low acute lethality.
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o Carcinogenicity: Not listed by IARC/NTP.

o Genotoxicity: Ames test negative (predicted based on substituted benzaldehydes).

Emergency Decision Matrix
Fire (Class B):

e Media: Carbon Dioxide (CO:z), Dry Chemical, or Alcohol-Resistant Foam.[7]
e Do NOT Use: High-volume water jet (spreads the immiscible burning liquid).

Spill Response: See the logic flow below for laboratory-scale spills (< 500 mL).

Diagram 2: Spill Response Logic Flow
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Spill Detected

Volume > 100mL?

Yes (Major)

Evacuate Lab
Ventilate Area

No (Minor)

After vapors dissipate

Don PPE:
Nitrile Gloves + Goggles
(Resp. if no fume hood)

Cover with Vermiculite
or Sand

Collect into

Sealed Waste Container

Wash surface with
Soap & Water

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for laboratory spills of lipophilic aldehydes.

Part 6: References

« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 13184778, 2,6-Diethylbenzaldehyde. Retrieved from [Link]
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+ European Chemicals Agency (ECHA).C&L Inventory: Benzaldehyde derivatives hazard
classification.[8] Retrieved from [Link]

« Patonay, T. et al. (2012).Steric Effects in the Oxidation of Substituted Benzaldehydes.
Journal of Organic Chemistry. (Contextual grounding for autoxidation mechanism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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